Cas no 2228184-01-6 ((3,3-dimethylcyclohexyl)methyl sulfamate)

(3,3-Dimethylcyclohexyl)methyl sulfamate is a sulfamate ester derivative characterized by its cyclohexyl backbone with dimethyl substitution at the 3-position. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate or bioactive scaffold. The sulfamate functional group enhances its reactivity in nucleophilic substitution or condensation reactions, while the steric hindrance from the dimethyl groups may influence its conformational stability and selectivity. Its structural features make it suitable for applications in drug discovery, agrochemical development, or polymer modification. The compound’s stability under standard conditions and compatibility with common organic solvents further support its utility in laboratory and industrial settings.
(3,3-dimethylcyclohexyl)methyl sulfamate structure
2228184-01-6 structure
Product Name:(3,3-dimethylcyclohexyl)methyl sulfamate
CAS No:2228184-01-6
MF:C9H19NO3S
MW:221.317061662674
CID:6286747
PubChem ID:165694482
Update Time:2025-05-23

(3,3-dimethylcyclohexyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

    • (3,3-dimethylcyclohexyl)methyl sulfamate
    • 2228184-01-6
    • EN300-2006278
    • Inchi: 1S/C9H19NO3S/c1-9(2)5-3-4-8(6-9)7-13-14(10,11)12/h8H,3-7H2,1-2H3,(H2,10,11,12)
    • InChI Key: POEMEVFMZRBQAO-UHFFFAOYSA-N
    • SMILES: S(N)(=O)(=O)OCC1CCCC(C)(C)C1

Computed Properties

  • Exact Mass: 221.10856464g/mol
  • Monoisotopic Mass: 221.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 77.8Ų

(3,3-dimethylcyclohexyl)methyl sulfamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2006278-1g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
1g
$1357.0 2023-09-16
Enamine
EN300-2006278-5g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
5g
$3935.0 2023-09-16
Enamine
EN300-2006278-10g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
10g
$5837.0 2023-09-16
Enamine
EN300-2006278-0.05g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
0.05g
$1140.0 2023-09-16
Enamine
EN300-2006278-0.1g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
0.1g
$1195.0 2023-09-16
Enamine
EN300-2006278-0.25g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
0.25g
$1249.0 2023-09-16
Enamine
EN300-2006278-0.5g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
0.5g
$1302.0 2023-09-16
Enamine
EN300-2006278-1.0g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
1g
$1357.0 2023-06-01
Enamine
EN300-2006278-2.5g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
2.5g
$2660.0 2023-09-16
Enamine
EN300-2006278-5.0g
(3,3-dimethylcyclohexyl)methyl sulfamate
2228184-01-6
5g
$3935.0 2023-06-01

Additional information on (3,3-dimethylcyclohexyl)methyl sulfamate

Recent Advances in the Study of (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6)

The compound (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacokinetics, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of interest is the compound's role as a selective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in numerous physiological and pathological processes. Research has demonstrated that (3,3-dimethylcyclohexyl)methyl sulfamate exhibits high affinity for specific CA isoforms, making it a valuable candidate for the treatment of conditions such as glaucoma, epilepsy, and certain cancers. The compound's unique structural features, including the cyclohexylmethyl group, contribute to its enhanced binding affinity and selectivity.

In addition to its inhibitory effects on CAs, recent investigations have explored the compound's potential as a prodrug. The sulfamate moiety is known for its ability to enhance drug delivery and bioavailability, and (3,3-dimethylcyclohexyl)methyl sulfamate has been evaluated for its capacity to serve as a carrier for other therapeutic agents. Preliminary results suggest that it may improve the pharmacokinetic profiles of co-administered drugs, thereby enhancing their efficacy and reducing side effects.

Another noteworthy aspect of this compound is its synthetic accessibility. Recent advancements in organic synthesis have enabled the efficient production of (3,3-dimethylcyclohexyl)methyl sulfamate with high purity and yield. These developments are critical for scaling up production and facilitating further preclinical and clinical studies. Researchers have also explored various derivatives and analogs to optimize the compound's pharmacological properties, leading to the identification of several promising candidates for further development.

Despite these encouraging findings, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing studies are addressing these gaps, with a particular focus on its metabolic pathways and potential toxicity. Early results indicate that (3,3-dimethylcyclohexyl)methyl sulfamate is well-tolerated in animal models, but comprehensive toxicological assessments are needed to ensure its suitability for human use.

In conclusion, (3,3-dimethylcyclohexyl)methyl sulfamate (CAS: 2228184-01-6) represents a promising avenue for therapeutic innovation. Its dual role as an enzyme inhibitor and prodrug carrier, combined with its favorable synthetic profile, positions it as a compelling candidate for further research and development. As studies continue to uncover its full potential, this compound may soon find applications in treating a range of diseases, offering new hope for patients and clinicians alike.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.